2-(3-Fluorophenyl)propan-1-amine

• IUPAC Name: 2-(3-fluorophenyl)propan-1-amine
• InChI: InChI=1S/C9H12FN/c1-7(6-11)8-3-2-4-9(10)5-8/h2-5,7H,6,11H2,1H3
• InChI Key: XDGLXAPWDQVMTK-UHFFFAOYSA-N
• Canonical SMILES: CC(CN)C1=CC(=CC=C1)F
• Molecular Formula: C9H12FN
• Molecular Weight: 153.20 g/mol

Description

2-(3-Fluorophenyl)propan-2-amine is a chemical compound with the CAS Number: 74702-89-9. It has a molecular weight of 153.2. It is a liquid at room temperature.

Molecular Structure Analysis

The InChI code for 2-(3-Fluorophenyl)propan-2-amine is 1S/C9H12FN/c1-9(2,11)7-4-3-5-8(10)6-7/h3-6H,11H2,1-2H3.

Physical And Chemical Properties Analysis

2-(3-Fluorophenyl)propan-2-amine is a liquid at room temperature. It has a molecular weight of 153.2.

Scientific Research Applications

Synthesis and Material Science

• Tertiary Amine Synthesis and Corrosion Inhibition : Tertiary amines, including those related to "2-(3-Fluorophenyl)propan-1-amine," have been synthesized for applications such as corrosion inhibition on carbon steel. These compounds demonstrate significant inhibition efficiencies by forming protective layers on the metal surface, highlighting their potential in material preservation technologies (Gao, Liang, & Wang, 2007).

Biomedical Research

• Antitumor Applications : Amino acid prodrugs of novel antitumor 2-(4-amino-3-methylphenyl)benzothiazoles, structurally similar to "this compound," have shown potent antitumor properties. These compounds, upon biotransformation, reveal potent cytocidal activity against specific human carcinoma cell lines, offering insights into new cancer treatment options (Bradshaw et al., 2002).

Environmental and Sensor Technologies

• Amine Vapor Detection : Research into the detection of amine vapors, crucial for monitoring environmental and industrial safety, has led to the development of fluorescent sensors based on aggregation-induced emission (AIE) principles. Compounds like "this compound" can be utilized in creating sensors that light up in the presence of amine vapors, aiding in the detection of hazardous substances in the air (Gao et al., 2016).

Chemical Synthesis and Methodology

• Optical Active Compound Synthesis : Research into synthesizing optically active compounds for use as enantioselective fluorescent detectors has utilized palladium-catalyzed amination. Such methodologies, involving compounds structurally related to "this compound," offer pathways to creating sensitive probes for detecting amino alcohols and metal cations, underscoring the compound's utility in advanced chemical synthesis (Shaferov et al., 2020).

Mechanism of Action

Target of Action

The primary target of 2-(3-Fluorophenyl)propan-1-amine is the monoamine neurotransmitter system, specifically dopamine and norepinephrine . These neurotransmitters play crucial roles in regulating various physiological functions such as mood, attention, reward, and motor control.

Mode of Action

This compound acts as a monoamine releaser, with a higher selectivity for dopamine and norepinephrine over serotonin . This means that it promotes the release of these neurotransmitters into the synaptic cleft, enhancing their signaling activity .

Biochemical Pathways

The compound’s action on the monoamine neurotransmitter system affects several biochemical pathways. By increasing the levels of dopamine and norepinephrine, it can influence the reward pathway, attention pathway, and motor control pathway . The downstream effects of these changes can include increased alertness, enhanced mood, and improved motor function.

Pharmacokinetics

Similar compounds in the amphetamine family typically have a rapid onset of action and are metabolized by the liver . The compound’s bioavailability, or the extent to which it reaches systemic circulation, would be influenced by factors such as its absorption, distribution, metabolism, and excretion (ADME properties).

Result of Action

The molecular and cellular effects of this compound’s action include increased neurotransmitter release, enhanced neurotransmitter signaling, and potential changes in receptor sensitivity . These effects can lead to the observed physiological responses, such as increased alertness and mood enhancement.

Safety and Hazards

The safety data sheet for a similar compound, 1-(2-Fluorophenyl)propan-2-amine, indicates that it is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Given the emergence of novel psychoactive substances (NPS), it’s important to continue developing early warning systems and identifying new compounds so that their widespread can be prevented.